Cas no 1171876-76-8 ((3-ethoxypropyl)(2,2,2-trifluoroethyl)amine hydrochloride)

• Product Name: (3-ethoxypropyl)(2,2,2-trifluoroethyl)amine hydrochloride
• CAS No: 1171876-76-8
• MF: C₇H₁₅ClF₃NO
• MW: 221.648311853409
• CID: 4574853
• Update Time: 2025-05-25

(3-ethoxypropyl)(2,2,2-trifluoroethyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-ethoxypropyl)(2,2,2-trifluoroethyl)amine hydrochloride
• 3-ethoxy-N-(2,2,2-trifluoroethyl)propan-1-amine HCl

• Inchi： 1S/C7H14F3NO.ClH/c1-2-12-5-3-4-11-6-7(8,9)10;/h11H,2-6H2,1H3;1H
• InChI Key： HZAZXQWTYAGIMZ-UHFFFAOYSA-N
• SMILES： C(C(F)(F)F)NCCCOCC.Cl

(3-ethoxypropyl)(2,2,2-trifluoroethyl)amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (3-ethoxypropyl)(2,2,2-trifluoroethyl)amine hydrochloride

The Chemical Compound (3-Ethoxypropyl)(2,2,2-Trifluoroethyl)Amine Hydrochloride (CAS No. 1171876-76-8)

The compound(3-Ethoxypropyl)(2,2,2-Trifluoroethyl)Amine Hydrochloride, identified by the CAS number1171876-76-8, is a specialized chemical entity with unique structural and functional properties. This compound has garnered attention in various scientific and industrial domains due to its potential applications in drug development, material science, and advanced chemical synthesis. Its structure comprises a hydrochloride salt of a tertiary amine, which is formed by the combination of two distinct organic groups: a 3-ethoxypropyl chain and a 2,2,2-trifluoroethyl group. This combination imparts the compound with distinctive chemical properties that make it suitable for specific applications.

Recent studies have highlighted the importance of(3-Ethoxypropyl)(2,2,2-Trifluoroethyl)Amine Hydrochloride in the field of medicinal chemistry. The compound's structure allows for versatile interactions with biological systems, making it a promising candidate for drug delivery systems and as a building block in the synthesis of bioactive molecules. Researchers have explored its role in enhancing the solubility and bioavailability of pharmaceutical agents, which are critical factors in drug design.

The synthesis of(3-Ethoxypropyl)(2,2,2-Trifluoroethyl)Amine Hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. The compound's stability under various environmental conditions has been extensively studied, revealing its resistance to degradation under standard storage conditions. This stability is advantageous for its use in long-term experimental setups and industrial applications.

In terms of physical properties,(3-Ethoxypropyl)(2,2,2-Trifluoroethyl)Amine Hydrochloride exhibits a melting point of approximately 155°C and a boiling point around 340°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate to high, which facilitates its use in various chemical reactions and purification processes.

One of the most significant advancements related to this compound is its application in the development of novel materials for electronic devices. The trifluoroethyl group introduces fluorine atoms into the molecule, which are known for their electronegativity and ability to enhance dielectric properties. This makes(3-Ethoxypropyl)(2,2,2-Trifluoroethyl)Amine Hydrochloride a valuable component in the synthesis of high-performance polymers and dielectric materials used in capacitors and other electronic components.

Moreover,(3-Ethoxypropyl)(2,2,2-Trifluoroethyl)Amine Hydrochloride has been investigated for its potential as a catalyst in organic synthesis reactions. Its amine functionality can act as a nucleophile or base in various transformations, enabling efficient reactions under mild conditions. Recent research has demonstrated its effectiveness in promoting asymmetric catalysis reactions, which are crucial for the production of chiral compounds with high enantioselectivity.

In conclusion,(3-Ethoxypropyl)(2,2,2-Trifluoroethyl)Amine Hydrochloride (CAS No.1171876-76-8) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry research and industrial processes. As ongoing studies continue to uncover new uses for this compound,(3-Ethoxypropyl)(Trifluoroethyl)Amine Hydrochloride is poised to play an increasingly important role in advancing technological innovations.